Cas no 12027-43-9 (Tungstosilicic Acid Hydrate)

Tungstosilicic Acid Hydrate Properties

Names and Identifiers

• Tungstosilicic acid hydrate
• SILICOTUNGSTIC ACID N-HYDRATE
• Silicotungstic acid
• SILICOTUNGSTIC ACID HYDRATE
• Tungstosilicic Acid Hydrate, Reagent Grade
• 1,2,4-TriMethylbenzene
• silicic acid,1,3,5-trioxa-2λ6,4λ6,6λ6-tritungstacyclohexane 2,2,4,4,6,6-hexaoxide,hydrate
• Reagent Grade
• Tungsten hydroxide oxide silicate hydrate
• Tungstosilicic acid
• H6O41SiW12
• Tungstosilicic acid hydrate, p.a.
• Tungstosilicic acid hydrate, purum p.a.
• U280
• Tungstosilicic acid hydrate, >=99.9% trace metals basis
• Silicic acid;1,3,5-trioxa-2lambda6,4lambda6,6lambda6-tritungstacyclohexane 2,2,4,4,6,6-hexaoxide;hyd
• WOLFRAMOSILICIC ACID HYDRATE
• Silicotungstic acid hydrate, 99.9+% metals basis
• TUNGSTOSILICIC ACID HYDRATE GR
• SILICOTUNGSTIC ACID
• TUNGSTOSILICIC ACID HYDRATE
• TUNGSTOSILICIC ACID
• TUNGSTOSILICIC ACID HYDRATE, REAGENT GRADE
• +Expand

• MDL： MFCD00150392
• InChIKey： GKHVIINAOFYYKF-UHFFFAOYSA-O
• Inchi： 1S/O4Si.H2O.36O.12W/c1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q-4;;;;;;;;;;;;;;24*-2;12*+4/p+1
• SMILES： O=[W+4]1234[O-2][W+4]567([O-2][W+4]89%10([O-2][W+4]%11%12([O-2][W+4]%13%14%15([O-2][W+4]%16%17%18(=O)[O-2][W+4]%19([O-2]%13)(=O)([O-2]8)[O-2][W+4]8%13([O-2]9)(=O)[O-2][W+4]9%20([O-2]%16)(=O)[O-2][W+4]([O-2]8)([O-2]5)(=O)([O-]9%13[Si]([O-]%19%14%17)([O-]6%10%11)[O-]51[W+4]([O-2]%15)([O-2]%12)(=O)([O-2][W+4]5([O-2]%18)([O-2]%20)(=O)[O-2]2)[O-2]3)[O-2]4)=O)(=O)[O-2]7)=O)=O.[H+].O

Computed Properties

• Exact Mass: 2969.79000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 41
• Rotatable Bond Count: 0
• Heavy Atom Count: 54
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 602

Experimental Properties

• LogP: -4.98790
• PSA: 422.43000
• Merck: 14,8502
• Water Partition Coefficient: Soluble in water.
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Color/Form: White or yellowish deliquescent crystals. Heat to above 600 ℃ for decomposition
• Solubility: It is soluble in water, alcohol and ether, and soluble in its crystal water when heated.
• Sensitiveness: Easily absorb moisture
• Density: 1.8±0.1 g/cm3

Tungstosilicic Acid Hydrate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store below +30°C.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

Tungstosilicic Acid Hydrate Customs Data

• HS CODE：28111990

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid